Cas no 2171652-00-7 (5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)oxolane-3-carboxylic acid)

• Product Name: 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)oxolane-3-carboxylic acid
• CAS No: 2171652-00-7
• MF: C₂₆H₂₈N₂O₇
• MW: 480.509727478027
• CID: 6212374
• PubChem ID: 165565050
• Update Time: 2025-06-19

5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)oxolane-3-carboxylic acid
• 5-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)oxolane-3-carboxylic acid
• 2171652-00-7
• EN300-1555086

• Inchi： 1S/C26H28N2O7/c29-24(27-12-16-11-15(13-34-16)25(30)31)23-22(9-10-33-23)28-26(32)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-23H,9-14H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： GHTLGDHCIMEVOR-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CC1CNC(C1C(CCO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.18965124g/mol
• Monoisotopic Mass: 480.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 123Ų

Additional information on 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)oxolane-3-carboxylic acid

Comprehensive Overview of 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)oxolane-3-carboxylic acid (CAS No. 2171652-00-7)

The compound 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)oxolane-3-carboxylic acid (CAS No. 2171652-00-7) is a highly specialized peptide synthesis intermediate widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a tetrahydrofuran (THF) backbone, makes it invaluable for constructing complex peptide-based therapeutics and drug delivery systems. Researchers frequently explore its applications in solid-phase peptide synthesis (SPPS), where the Fmoc group ensures selective deprotection during stepwise assembly.

In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and biologics development. This compound addresses critical challenges in side-chain protection and solubility optimization, topics frequently searched in AI-driven drug discovery platforms. Its oxolane (THF) ring enhances conformational rigidity, a feature highlighted in Google Scholar queries about peptide stability. Moreover, its carboxylic acid terminus enables seamless coupling with amine-functionalized biomolecules, aligning with trends in antibody-drug conjugate (ADC) research.

The CAS No. 2171652-00-7 has garnered attention in proteomics forums for its role in post-translational modification (PTM) studies. Users often search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," reflecting its niche yet growing relevance. Analytical techniques like HPLC and mass spectrometry confirm its high purity (>95%), a key metric for GMP-compliant manufacturing. Notably, its water-soluble variants are explored in nanocarrier formulations, a hotspot in cancer immunotherapy discussions.

From an SEO perspective, this compound intersects with trending keywords such as "peptide therapeutics market growth" and "green chemistry in peptide synthesis." Its oxolan-2-ylformamido linker is cited in patents related to sustained-release drug formulations, addressing queries about controlled-release mechanisms. Laboratories prioritize its low epimerization risk during synthesis, a concern raised in Reddit biochemistry threads. Furthermore, its compatibility with automated synthesizers positions it as a staple for high-throughput screening (HTS) workflows.

Environmental considerations are also pivotal. The compound’s non-hazardous degradation profile aligns with EPA guidelines, a frequent search term among sustainable chemistry advocates. Its crystalline form ensures long-term stability, reducing waste—a priority in EU REACH compliance discussions. As AI-assisted molecular design gains traction, CAS 2171652-00-7 serves as a benchmark for machine learning models predicting peptide-drug interactions.

In conclusion, 5-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)oxolane-3-carboxylic acid exemplifies innovation at the intersection of organic chemistry and biopharmaceuticals. Its multifaceted applications—from ADC development to biomaterial engineering—underscore its value in modern research. As PubMed citations and patent filings continue to rise, this compound remains a cornerstone for next-generation therapeutics.